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Compound of Interest

Compound Name: Paroxetine-d6-1
Cat. No.: B15615962
Get Quote
\ J

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potent compounds like Paroxetine-d6. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure research environment.

Paroxetine-d6: Hazard Identification and Safety Summary

Paroxetine-d6 hydrochloride is a deuterated form of Paroxetine, a selective serotonin reuptake
inhibitor (SSRI). According to its Safety Data Sheet (SDS), it presents several hazards that
necessitate careful handling.[1] It is harmful if swallowed, causes skin irritation, and can lead to
serious eye damage.[1][2][3][4] Additionally, it may cause respiratory irritation and is suspected
of damaging fertility or the unborn child.[1] The compound is also toxic to aquatic life with long-
lasting effects.[1][2]
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Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1][2][4]
Skin Irritation (Category 2) H315: Causes skin irritation[1][2][3][4]
Serious Eye Damage (Category 1) H318: Causes serious eye damage[1]

H361: Suspected of damaging fertility or the

Toxic to Reproduction (Category 2
P ( gory 2) unborn child[1]

Specific Target Organ Toxicity - Single Exposure ] o
H335: May cause respiratory irritation[1][2][4]
(Category 3)

Hazardous to the Aquatic Environment, Chronic H411: Toxic to aquatic life with long lasting
(Category 2) effects[1][2]

Table 1: GHS Hazard Classifications for Paroxetine-d6 Hydrochloride

Essential Personal Protective Equipment (PPE)

To mitigate the risks associated with handling Paroxetine-d6, a comprehensive PPE strategy is
crucial. The following table outlines the recommended PPE based on the potential routes of
exposure.
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Body Part Recommended PPE Rationale
Safety glasses with side- )
) To protect against splashes
shields or goggles.[5] A face ) )
Eyes/Face ) and airborne patrticles that can
shield may be necessary for )
cause serious eye damage.[1]
splash-prone procedures.
Chemical-resistant gloves
Hand (e.g., nitrile rubber).[6] Double To prevent skin contact, which
ands
gloving should be considered. can cause irritation.[1][2]
[6]
Laboratory coat.[6] For larger
Bod gquantities, a disposable, low- To protect skin and clothing
ody

permeability coverall is

recommended.[6]

from contamination.

Respiratory

A NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
ventilation is inadequate or

dust is generated.[3]

To prevent inhalation, which
may cause respiratory
irritation.[1][2]

Table 2: Personal Protective Equipment (PPE) for Handling Paroxetine-d6

Operational and Disposal Protocols

Adherence to strict operational and disposal protocols is vital for the safe management of

Paroxetine-d6 in a laboratory setting.

Handling and Storage

» Handling: Always handle Paroxetine-d6 in a well-ventilated area, preferably within a fume

hood, to minimize inhalation exposure.[2][4] Avoid generating dust.[6] All personal contact,

including inhalation and contact with skin and eyes, should be avoided.[6] After handling,

wash hands thoroughly.[2][3][4] Do not eat, drink, or smoke in areas where the compound is

handled or stored.[3][4][5]
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o Storage: Store Paroxetine-d6 in a tightly sealed container in a dry, cool, and well-ventilated
place.[2][5] Keep it away from incompatible materials such as strong acids and oxidizing
agents.[3][4]

Spill Management

In the event of a spill, the following steps should be taken:

e Evacuate and Secure: Evacuate non-essential personnel from the area and ensure
adequate ventilation.[7]

o Wear Appropriate PPE: Don the appropriate PPE as outlined in Table 2 before attempting to
clean the spill.[6]

o Containment and Cleanup: For minor spills, use dry clean-up procedures to avoid generating
dust.[6] Gently sweep or vacuum the material, ensuring the vacuum is fitted with a HEPA
filter.[6] Dampening the material with water may be done to prevent dusting before sweeping.
[6] For larger spills, contain the spillage to prevent it from entering drains or waterways.[6]

o Disposal: Place the spilled material and any contaminated cleaning supplies into a suitable,
labeled container for hazardous waste disposal.[2][6]

Disposal Plan

All waste containing Paroxetine-d6 must be treated as hazardous waste and disposed of in
accordance with local, state, and federal regulations.[6]

o Waste Containers: Use clearly labeled, sealed containers for all Paroxetine-d6 waste.

o Disposal Method: Do not dispose of Paroxetine-d6 down the drain or in the regular trash.[5]
It must be disposed of through a licensed hazardous waste disposal company. Options may
include incineration at an industrial combustion plant.[2] For unused medicine, drug take-
back programs are the best option.[8][9] If such programs are not available, the FDA
provides guidance on in-home disposal, which involves mixing the substance with an
unappealing material like coffee grounds or cat litter in a sealed bag before placing it in the
trash.[9][10]
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Workflow for Safe Handling of Paroxetine-d6

The following diagram illustrates the logical workflow for the safe handling of Paroxetine-d6,
from preparation to final disposal.

Start:
Acquire Paroxetine-d6

1. Risk Assessment
& Review SDS

2. Select & Don
Appropriate PPE

3. Prepare Handling Area
(Fume Hood)

4. Weighing &
Dissolving

5. Perform Experiment

6. Decontaminate

Work Area & Equipment

7. Segregate
Hazardous Waste

8. Dispose of Waste
(per regulations)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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